2-{[3-(3,4-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-{[3-(3,4-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide” is a complex organic molecule. It contains a thieno[3,2-d]pyrimidin-2-yl sulfanyl group attached to an acetamide moiety with a 2,4,6-trimethylphenyl group .
Molecular Structure Analysis
The molecular structure of this compound is complex, with multiple ring structures and functional groups. It includes a thieno[3,2-d]pyrimidin-2-yl sulfanyl group, which is a fused ring system containing sulfur and nitrogen atoms .Scientific Research Applications
Structural Analysis and Synthesis
- X-ray Structure Determination: Compounds with similar structural motifs, specifically heterocyclic derivatives of guanidine and pyrimidine analogues, have been analyzed using X-ray crystallography to understand their molecular conformation and interactions (Banfield et al., 1987)(Banfield, Fallon, & Gatehouse, 1987).
Biological Activities
- Antitumor Activity: Thieno[3,2-d]pyrimidine derivatives have been synthesized and evaluated for their antitumor activities, showing promising results against various human cancer cell lines (Hafez & El-Gazzar, 2017)(Hafez & El-Gazzar, 2017).
- Antimicrobial Activity: Pyrimidine-triazole derivatives synthesized from specific starting molecules have been investigated for their antimicrobial properties, indicating potential for use in combating bacterial and fungal infections (Majithiya & Bheshdadia, 2022)(Majithiya & Bheshdadia, 2022).
Advanced Material Applications
- Poly(amide-imide) Synthesis: New poly(amide-imide)s containing specific moieties have been synthesized under microwave irradiation, showcasing methods for creating materials with potentially unique properties (Faghihi & Hajibeygi, 2004)(Faghihi & Hajibeygi, 2004).
Future Directions
Properties
IUPAC Name |
2-[3-(3,4-dimethylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-(2,4,6-trimethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H25N3O2S2/c1-14-10-17(4)22(18(5)11-14)27-21(29)13-32-25-26-20-8-9-31-23(20)24(30)28(25)19-7-6-15(2)16(3)12-19/h6-12H,13H2,1-5H3,(H,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSQWVGQLSMFYSJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2C(=O)C3=C(C=CS3)N=C2SCC(=O)NC4=C(C=C(C=C4C)C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H25N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
463.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.